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Compound of Interest

Compound Name: 5-Methyl-1,2,3-thiadiazole

CAS No.: 50406-54-7

Cat. No.: B1211022

Get Quote

The 1,2,3-thiadiazole ring system, a five-membered aromatic heterocycle, represents a unique

and privileged structural motif within the landscape of medicinal and agricultural chemistry.[1]

While one of four possible regioisomeric thiadiazoles, the 1,2,3-isomer possesses a distinct

reactivity profile, largely dictated by the arrangement of its sulfur and adjacent nitrogen

heteroatoms.[2][3] This guide focuses specifically on 5-Methyl-1,2,3-thiadiazole, a

foundational member of this class. Its derivatives have demonstrated a remarkable breadth of

biological activities, including potent antiviral, antifungal, antibacterial, and anticancer

properties, marking it as a critical starting point for novel therapeutic and agrochemical

development.[1][4]

The significance of this scaffold lies not only in its bioactivity but also in its synthetic utility as a

precursor to highly reactive intermediates.[5] A deep understanding of its core chemical

properties—from its electronic structure and reactivity to its synthesis and spectroscopic

characterization—is therefore indispensable for any researcher aiming to harness its potential.

This document provides a comprehensive technical overview, synthesizing established

knowledge with practical insights to empower innovation in drug discovery and chemical

science.
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Molecular Structure and Physicochemical
Characteristics
5-Methyl-1,2,3-thiadiazole is a planar, π-excessive, and stable aromatic compound.[2] The

inherent asymmetry in the arrangement of the three heteroatoms (S-N-N) creates a unique

electronic landscape across the ring.

Electronic Properties: The π electron density is highest at the sulfur atom, followed by the

nitrogen atoms.[2] Consequently, the carbon atoms, C4 and C5, are electron-deficient. This

electronic distribution renders the carbon positions resistant to facile electrophilic substitution

but makes the C5 position a preferential site for nucleophilic attack.[2] The methyl group at the

C5 position influences this reactivity through its electron-donating inductive effect.

Physicochemical Data Summary:

Property Value

Molecular Formula C₃H₄N₂S

Molecular Weight 100.14 g/mol

IUPAC Name 5-methyl-1,2,3-thiadiazole

CAS Number 35403-24-2

Appearance
Data not consistently available; parent 1,2,3-

thiadiazole is a yellow liquid.[2]

Boiling Point Data not consistently available.

Melting Point Data not consistently available.

Solubility Soluble in many common organic solvents.[2]

Synthesis: Constructing the 1,2,3-Thiadiazole Core
The construction of the 1,2,3-thiadiazole ring is most classically achieved through electrophilic

cyclization of α-acylhydrazones. Several modern, high-yield methods have since been

developed, expanding the synthetic chemist's toolkit.
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The Hurd-Mori Reaction: A Classic and Versatile
Approach
The most widely recognized and effective route for synthesizing 1,2,3-thiadiazoles is the Hurd-

Mori reaction.[2] This method involves the intramolecular cyclization of a hydrazone, typically

derived from a ketone with an active methylene group, using thionyl chloride (SOCl₂).[1][2]

Protocol: Synthesis of 5-Methyl-1,2,3-thiadiazole via Hurd-Mori Reaction

Step 1: Hydrazone Formation. React acetone hydrazone (or a suitable precursor like ethyl

methyl ketone tosylhydrazone) with a hydrazine derivative (e.g., tosylhydrazine) in an

appropriate solvent like ethanol. The reaction is typically stirred at room temperature until

completion, which can be monitored by Thin Layer Chromatography (TLC).

Step 2: Cyclization. The isolated and dried hydrazone is dissolved in a suitable solvent (e.g.,

dichloromethane or chloroform). The solution is cooled in an ice bath.

Step 3: Addition of Thionyl Chloride. Thionyl chloride (SOCl₂) is added dropwise to the

cooled solution under constant stirring. The reaction is exothermic and releases HCl gas,

requiring proper ventilation and an inert atmosphere (e.g., nitrogen or argon).

Step 4: Reaction Progression. After the addition is complete, the reaction mixture is allowed

to warm to room temperature and stirred for several hours until the starting material is

consumed (monitored by TLC).

Step 5: Work-up and Purification. The reaction is carefully quenched by pouring it over ice

water or a saturated sodium bicarbonate solution to neutralize excess SOCl₂ and acid. The

organic layer is separated, washed with brine, dried over anhydrous sodium sulfate, and

concentrated under reduced pressure. The crude product is then purified, typically by column

chromatography on silica gel, to yield pure 5-Methyl-1,2,3-thiadiazole.

The causality behind this powerful reaction lies in the electrophilic nature of thionyl chloride,

which activates the hydrazone for an intramolecular cyclization cascade, ultimately forming the

stable aromatic thiadiazole ring.
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Reaction Pathway
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Caption: Hurd-Mori reaction workflow for thiadiazole synthesis.

Modern Synthetic Alternatives
While the Hurd-Mori reaction is robust, several modern methods offer improvements in terms of

yield, substrate scope, and reaction conditions.

TBAI-Catalyzed Reaction: A facile and metal-free procedure involves the reaction between

N-tosylhydrazones and elemental sulfur, catalyzed by tetrabutylammonium iodide (TBAI).[6]

Ugi Four-Component Reaction (U-4CR): Derivatives of 5-methyl-1,2,3-thiadiazole can be

synthesized in a one-step multicomponent approach by reacting an amine, an aldehyde, an

isocyanide, and a thiadiazole carboxylic acid.[1][7] This method allows for rapid library

generation of substituted thiadiazoles.

I₂/DMSO-Mediated Cyclization: A cross-coupling cyclization of enaminones, tosylhydrazine,

and elemental sulfur mediated by iodine in DMSO provides 5-acyl-1,2,3-thiadiazoles in very

good yields under transition-metal-free conditions.[1][6]

Chemical Reactivity and Stability
The reactivity of 5-Methyl-1,2,3-thiadiazole is dominated by reactions that involve the

cleavage of its heterocyclic ring, a characteristic that sets it apart from other thiadiazole

isomers.
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Thermal and Photochemical Decomposition
A hallmark of the 1,2,3-thiadiazole ring is its propensity to undergo thermal or photochemical

decomposition with the extrusion of a molecule of dinitrogen (N₂).[5] This decomposition is a

synthetically valuable process as it generates highly reactive, transient intermediates such as

thiirenes, which can subsequently rearrange to thioketenes or fragment to yield alkynes and

elemental sulfur.[5] This pathway is a cornerstone of its use as a building block in organic

synthesis.

5-Methyl-1,2,3-thiadiazole Excited State

Δ or hν
- N₂ Methylthiirene

(Intermediate)

Thioketene Derivative
Rearrangement

Propyne + Sulfur

Fragmentation

Click to download full resolution via product page

Caption: Decomposition pathway of 5-Methyl-1,2,3-thiadiazole.

Base-Catalyzed Ring Cleavage
In the presence of a strong base, 1,2,3-thiadiazoles undergo ring cleavage. This process

typically starts with the deprotonation of the C4-H (if unsubstituted) or can lead to other

complex rearrangements and fragmentations, yielding various sulfur- and nitrogen-containing

products. This reactivity must be considered when planning reactions involving basic

conditions.

Reactions of the Methyl Substituent
The methyl group at the C5 position can undergo reactions typical of alkyl-substituted aromatic

systems. For instance, oxidation with a strong oxidizing agent like potassium permanganate

can convert the methyl group into a carboxylic acid, yielding 1,2,3-thiadiazole-5-carboxylic acid.

[8] This functional group transformation provides a handle for further synthetic elaboration.

Spectroscopic and Analytical Characterization
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Unambiguous identification of 5-Methyl-1,2,3-thiadiazole relies on a combination of modern

spectroscopic techniques. Each method provides a unique piece of the structural puzzle.

Technique Characteristic Signature

¹H NMR

A singlet for the methyl (CH₃) protons, typically

in the range of δ 2.5-3.0 ppm. A singlet for the

C4-H proton (if present and not substituted)

would appear further downfield.

¹³C NMR

A signal for the methyl carbon around δ 15-20

ppm. Signals for the ring carbons (C4 and C5)

would appear in the aromatic region, typically δ

130-170 ppm.[9]

IR Spectroscopy

Characteristic stretching bands for C=N and

N=N bonds within the heterocyclic ring, often

observed in the 1500-1650 cm⁻¹ region.[10] C-H

stretching bands for the methyl group will be

present around 2900-3000 cm⁻¹.

Mass Spectrometry

The most diagnostic feature is a prominent

fragment ion corresponding to the loss of a

neutral N₂ molecule (28 Da) from the molecular

ion ([M-28]⁺).[4] This fragmentation is a direct

consequence of the ring's inherent reactivity.

The self-validating nature of this analytical workflow is crucial. For instance, the molecular ion

observed in mass spectrometry must be consistent with the structure proposed by NMR, and

the fragmentation pattern (loss of N₂) must align with the known chemical behavior of the 1,2,3-

thiadiazole ring.

Applications in Research and Drug Development
The 1,2,3-thiadiazole scaffold is a prolific source of biologically active compounds, making 5-
Methyl-1,2,3-thiadiazole a valuable starting material for drug discovery and agrochemical

research.[1][3]
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Antiviral Agents: Derivatives have shown significant potential as antiviral agents, with

reported activity against Tobacco Mosaic Virus (TMV) and HIV.[1] Certain substituted 5-
methyl-1,2,3-thiadiazoles have exhibited excellent potential as antiviral drug candidates.[7]

[11]

Fungicidal and Antibacterial Activity: The scaffold is a common feature in compounds

designed as fungicides and bactericides for both agricultural and medicinal applications.[1][4]

Anticancer Research: Certain 5-aryl-4-(piperazine-1-carbonyl)-1,2,3-thiadiazole derivatives

have been investigated as potential microtubule-destabilizing agents for cancer therapy.[4]

Plant Activators: Beyond direct pesticidal action, some thiadiazole derivatives act as plant

activators, inducing systemic acquired resistance to protect crops from disease.[1]

Neurodegenerative Disease Research: Biologically, 1,2,3-thiadiazoles have been shown to

have inhibitory effects on necroptosis, a cell death mechanism implicated in diseases like

stroke and myocardial infarction.[12]

Conclusion
5-Methyl-1,2,3-thiadiazole is far more than a simple heterocyclic compound. It is a

synthetically versatile and biologically relevant scaffold with a rich and predictable chemistry. Its

fundamental properties—defined by an electron-deficient carbon framework and a unique

propensity for thermal and photochemical ring opening—make it a powerful tool for

constructing complex molecules and exploring novel biological activities. For researchers in

drug development and applied chemical sciences, a thorough grasp of this molecule's core

characteristics is a critical first step toward unlocking its full potential in creating next-generation

therapeutics and agrochemicals.
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